Cas no 647028-13-5 (1,4-Butanediol, 1-phenyl-4-[4-(trifluoromethyl)phenyl]-, (1R,4S)-rel-)

• Product Name: 1,4-Butanediol, 1-phenyl-4-[4-(trifluoromethyl)phenyl]-, (1R,4S)-rel-
• CAS No: 647028-13-5
• MF: C₁₇H₁₇F₃O₂
• MW: 310.310895681381
• CID: 417974
• Update Time: 2024-01-29

1,4-Butanediol, 1-phenyl-4-[4-(trifluoromethyl)phenyl]-, (1R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 1-phenyl-4-[4-(trifluoromethyl)phenyl]-, (1R,4S)-rel-
• 1,4-Butanediol, 1-phenyl-4-[4-(trifluoromethyl)phenyl]-, (1R,4S)-rel- (9CI)

• Inchi： 1S/C17H17F3O2/c18-17(19,20)14-8-6-13(7-9-14)16(22)11-10-15(21)12-4-2-1-3-5-12/h1-9,15-16,21-22H,10-11H2/t15-,16+/m1/s1
• InChI Key： UIVQLPBXLFVOMV-CVEARBPZSA-N
• SMILES： [C@@H](C1=CC=CC=C1)(O)CC[C@@H](C1=CC=C(C(F)(F)F)C=C1)O

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 445.4±45.0 °C(Predicted)
• pka: 13.83±0.20(Predicted)